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Compound of Interest

Compound Name: Fenazaquin

Cat. No.: B1672487

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenazaquin is a broad-spectrum acaricide and insecticide belonging to the quinazoline class
of chemicals.[1] It is effective against a wide range of mite species and some insects, including
whiteflies.[2][3] Fenazaquin acts as a potent inhibitor of the mitochondrial electron transport
chain at Complex | (NADH:ubiquinone reductase), disrupting cellular respiration in target pests.
[4][5][6] This document provides detailed application notes and protocols for the use of
fenazaquin spray in crop protection, with a focus on research and development applications.
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Chemical Name i . .
dimethylethyl)phenyllethoxy]quinazoline

CAS Number 120928-09-8

Molecular Formula C20H22N20

Molecular Weight 306.4 g/mol [4]

Water Solubility 0.102 mg/L atpH 5 & 7; 0.135 mg/L at pH 9[2]
Log(KOW) 5.71 at 25°C[2]

Mode of Action

Fenazaquin's primary mode of action is the inhibition of mitochondrial electron transport at
Complex L.[4][7] This disruption of ATP synthesis leads to paralysis and death of the target
pest. It exhibits both contact and ingestion activity and is effective against all life stages of

mites, including eggs (ovicidal activity), nymphs, and adults.[2][8]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7431704/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7431704/
https://pp1.eppo.int/standards/PP1-135-4-en.pdf
https://www.protocols.io/view/making-and-applying-foliar-fertiliser-and-pesticid-6qpvro9o3vmk/v1
https://activeagriscience.com/wp-content/uploads/2021/11/Trial-Protocol-and-Data-Recording-Form.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Fenazaquin
https://www.researchgate.net/publication/278666056_Mitochondrial_Electron_Transport_Complexes_as_Biochemical_Target_Sites_for_Insecticides_and_Acaricids
https://downloads.regulations.gov/EPA-HQ-OPP-2016-0029-0023/content.pdf
https://www.cambridge.org/core/journals/canadian-entomologist/article/abs/field-bioassay-methodologies-for-the-detection-of-resistance-to-acaricides-in-populations-of-european-red-mite-acari-tetranychidae/FDEFE78AB766E3808EF353A689B50131
https://www.cambridge.org/core/journals/canadian-entomologist/article/abs/field-bioassay-methodologies-for-the-detection-of-resistance-to-acaricides-in-populations-of-european-red-mite-acari-tetranychidae/FDEFE78AB766E3808EF353A689B50131
https://www.cambridge.org/core/journals/canadian-entomologist/article/abs/field-bioassay-methodologies-for-the-detection-of-resistance-to-acaricides-in-populations-of-european-red-mite-acari-tetranychidae/FDEFE78AB766E3808EF353A689B50131
https://www.benchchem.com/product/b1672487#fenazaquin-spray-application-for-crop-protection
https://www.benchchem.com/product/b1672487#fenazaquin-spray-application-for-crop-protection
https://www.benchchem.com/product/b1672487#fenazaquin-spray-application-for-crop-protection
https://www.benchchem.com/product/b1672487#fenazaquin-spray-application-for-crop-protection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672487?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

